Cas no 22621-40-5 (Benzoic acid,2-(acetyloxy)-5-iodo-, methyl ester)

• Product Name: Benzoic acid,2-(acetyloxy)-5-iodo-, methyl ester
• CAS No: 22621-40-5
• MF: C₁₀H₉IO₄
• MW: 320.080535650253
• CID: 270226
• PubChem ID: 89776
• Update Time: 2025-04-19

Benzoic acid,2-(acetyloxy)-5-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(acetyloxy)-5-iodo-, methyl ester
• methyl 5-acetyloxy-2-iodobenzoate
• methyl 2-(acetyloxy)-5-iodobenzoate
• methyl 5-(acetyloxy)-2-iodobenzoate
• Methyl O-acetyl-5-iodosalicylate
• EINECS 245-136-3
• NS00027233
• DTXSID80177143
• 22621-40-5

• Inchi： 1S/C10H9IO4/c1-6(12)15-7-3-4-9(11)8(5-7)10(13)14-2/h3-5H,1-2H3
• InChI Key： HRVZFEACPOXONC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C(=O)OC)OC(C)=O

Computed Properties

• Exact Mass: 319.954552
• Monoisotopic Mass: 319.954552
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.2

Experimental Properties

• Density: 1.711
• Boiling Point: 345.9°Cat760mmHg
• Flash Point: 163°C
• Refractive Index: 1.58